Texas Red®-2-sulfonamidoethyl methanethiosulfonate
Texas Red®-2-sulfonamidoethyl methanethiosulfonate
Brand Name:
Vulcanchem
CAS No.:
386229-76-1
VCID:
VC0013912
InChI:
InChI=1S/C34H37N3O8S4/c1-47(38,39)46-17-12-35-48(40,41)23-10-11-24(29(20-23)49(42,43)44)30-27-18-21-6-2-13-36-15-4-8-25(31(21)36)33(27)45-34-26-9-5-16-37-14-3-7-22(32(26)37)19-28(30)34/h10-11,18-20,35H,2-9,12-17H2,1H3
SMILES:
CS(=O)(=O)SCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-]
Molecular Formula:
C34H37N3O8S4
Molecular Weight:
743.9 g/mol
Texas Red®-2-sulfonamidoethyl methanethiosulfonate
CAS No.: 386229-76-1
Reference Standards
VCID: VC0013912
Molecular Formula: C34H37N3O8S4
Molecular Weight: 743.9 g/mol
| CAS No. | 386229-76-1 |
|---|---|
| Product Name | Texas Red®-2-sulfonamidoethyl methanethiosulfonate |
| Molecular Formula | C34H37N3O8S4 |
| Molecular Weight | 743.9 g/mol |
| IUPAC Name | 5-(2-methylsulfonylsulfanylethylsulfamoyl)-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate |
| Standard InChI | InChI=1S/C34H37N3O8S4/c1-47(38,39)46-17-12-35-48(40,41)23-10-11-24(29(20-23)49(42,43)44)30-27-18-21-6-2-13-36-15-4-8-25(31(21)36)33(27)45-34-26-9-5-16-37-14-3-7-22(32(26)37)19-28(30)34/h10-11,18-20,35H,2-9,12-17H2,1H3 |
| Standard InChIKey | DHYGLLUUGIYOPV-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)SCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-] |
| Canonical SMILES | CS(=O)(=O)SCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-] |
| Synonyms | TEXAS RED®-MTSEA |
| PubChem Compound | 5014711 |
| Last Modified | Nov 11 2021 |
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